[(E)-dodec-5-enyl] 4-amino-3-hydroxybenzoate

• Molecular Formula: C19H29NO3
• Molecular Weight: 319.4 g/mol
• IUPAC Name: [(E)-dodec-5-enyl] 4-amino-3-hydroxybenzoate
• InChI: InChI=1S/C19H29NO3/c1-2-3-4-5-6-7-8-9-10-11-14-23-19(22)16-12-13-17(20)18(21)15-16/h7-8,12-13,15,21H,2-6,9-11,14,20H2,1H3/b8-7+
• InChI Key: VQINXDJJUFXHFW-BQYQJAHWSA-N
• Isomeric SMILES: CCCCCC/C=C/CCCCOC(=O)C1=CC(=C(C=C1)N)O
• Canonical SMILES: CCCCCCC=CCCCCOC(=O)C1=CC(=C(C=C1)N)O
• Synonyms: B 5354a; B-5354a

Description

[(E)-dodec-5-enyl] 4-amino-3-hydroxybenzoate is a natural product found in Ruegeria with data available.

Scientific Research Applications

1. Antioxidative and Tyrosinase Inhibitory Properties

[(E)-dodec-5-enyl] 4-amino-3-hydroxybenzoate exhibits antioxidative properties. Dodecyl gallate, a related compound, has been identified as an uncompetitive inhibitor of tyrosinase, an enzyme involved in melanin synthesis. This suggests potential applications in managing enzymatic browning in foods and possibly in skin lightening treatments (Kubo, Chen, & Nihei, 2003).

2. Novel Compound Discovery and Structural Analysis

A novel alkenoic acid ester closely related to this compound was isolated from the roots of Ranunculus ternatus. This discovery points to the potential of this compound class for further pharmacological and chemical studies (Xiong et al., 2007).

3. Applications in Polymer Stabilization

Research indicates that compounds similar to this compound, such as dodecyl 3,5-ditert-butyl-4-hydroxybenzoate, can effectively inhibit the oxidation degradation of polypropylene. This highlights its potential use as an antioxidant in polymer stabilization (Zhu et al., 2009).

4. Enzyme Studies

In enzyme research, the compound's analogs have been used to study enzyme kinetics and structure, such as in the case of p-hydroxybenzoate hydroxylase from Pseudomonas fluorescens. These studies are essential for understanding enzyme mechanisms and for potential biotechnological applications (Müller et al., 1979).

5. Antimicrobial Properties

Compounds like dodecyl gallate, which shares structural similarities with this compound, have demonstrated specific antibacterial activity against Gram-positive bacteria, including MRSA. This indicates potential for developing new antimicrobial agents (Kubo et al., 2003).

6. Liquid Crystal Research

Some derivatives, like 4-dodecyloxy-2-hydroxybenzoic acid, exhibit thermotropic and lyotropic mesomorphism, suggesting applications in materials science, particularly in the field of liquid crystals (Bruce, Tiddy, & Watkins, 1995).